Cas no 1262408-43-4 (tert-butyl (4-methylenecyclohexyl)methylcarbamate)

• Product Name: tert-butyl (4-methylenecyclohexyl)methylcarbamate
• CAS No: 1262408-43-4
• MF: C₁₃H₂₃NO₂
• MW: 225.32722401619
• CID: 6101448
• PubChem ID: 91348386
• Update Time: 2025-11-01

tert-butyl (4-methylenecyclohexyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (4-methylenecyclohexyl)methylcarbamate
• Carbamic acid, N-[(4-methylenecyclohexyl)methyl]-, 1,1-dimethylethyl ester
• tert-Butyl ((4-methylenecyclohexyl)methyl)carbamate
• EN300-6197451
• tert-butyl N-[(4-methylidenecyclohexyl)methyl]carbamate
• CS-0529001
• 1262408-43-4

• Inchi： 1S/C13H23NO2/c1-10-5-7-11(8-6-10)9-14-12(15)16-13(2,3)4/h11H,1,5-9H2,2-4H3,(H,14,15)
• InChI Key： HRXDZRDJXSGKFL-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC1CCC(=C)CC1

Computed Properties

• Exact Mass: 225.172878976g/mol
• Monoisotopic Mass: 225.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 0.97±0.1 g/cm3(Predicted)
• Boiling Point: 319.8±11.0 °C(Predicted)
• pka: 12.74±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl (4-methylenecyclohexyl)methylcarbamate

Introduction to Tert-butyl (4-methylenecyclohexyl)methylcarbamate (CAS No. 1262408-43-4)

Tert-butyl (4-methylenecyclohexyl)methylcarbamate, with the chemical formula C₁₁H₁₈NO₂ and CAS number 1262408-43-4, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound belongs to the carbamate class, which is widely recognized for its versatile applications in medicinal chemistry and agrochemical formulations. The structural uniqueness of this molecule, characterized by a tert-butyl group and a 4-methylenecyclohexyl moiety, makes it a valuable candidate for further exploration in drug discovery and synthesis.

The carbamate functional group in Tert-butyl (4-methylenecyclohexyl)methylcarbamate contributes to its reactivity and potential biological activity. Carbamates are known for their ability to act as intermediates in the synthesis of various pharmacologically active compounds. The tert-butyl group enhances the stability of the carbamate linkage, making it more resistant to hydrolysis under physiological conditions. This stability is crucial for the development of drugs that require prolonged activity within the body.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their potential therapeutic applications. Research has shown that carbamates can exhibit a wide range of biological activities, including insecticidal, herbicidal, and fungicidal properties. Additionally, they have been explored as intermediates in the synthesis of more complex molecules with specific biological targets.

The structural features of Tert-butyl (4-methylenecyclohexyl)methylcarbamate make it an intriguing compound for further investigation. The presence of a cyclohexyl ring with a methylene group at the fourth position introduces a degree of flexibility, which can be exploited in designing molecules with enhanced bioavailability and target specificity. This structural motif is also found in several known pharmaceuticals, suggesting that Tert-butyl (4-methylenecyclohexyl)methylcarbamate may possess similar pharmacological properties.

Recent studies have focused on the synthesis and characterization of carbamate derivatives as potential lead compounds for drug development. The tert-butyl group in particular has been identified as a key structural element that can influence both the physical properties and biological activity of carbamate-based molecules. By incorporating this group into the structure of Tert-butyl (4-methylenecyclohexyl)methylcarbamate, researchers aim to enhance its binding affinity to biological targets and improve its overall pharmacological profile.

The synthesis of Tert-butyl (4-methylenecyclohexyl)methylcarbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as 4-methylene-cyclohexanone, which is then reacted with methyl isocyanate or another suitable carbamating agent to form the desired carbamate derivative. Advanced synthetic techniques, including catalytic hydrogenation and protecting group strategies, are often employed to achieve the desired product with minimal side reactions.

Once synthesized, Tert-butyl (4-methylenecyclohexyl)methylcarbamate can be subjected to various analytical techniques for characterization. Nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared spectroscopy (IR) are commonly used methods to confirm the structure and purity of the compound. Additionally, computational methods such as molecular modeling can provide insights into the potential interactions between Tert-butyl (4-methylenecyclohexyl)methylcarbamate and biological targets, aiding in the design of more effective derivatives.

The potential applications of Tert-butyl (4-methylenecyclohexyl)methylcarbamate extend beyond pharmaceuticals. Its unique structural features make it a promising candidate for use in agrochemical formulations, where it could serve as an intermediate in the synthesis of novel pesticides or herbicides. The stability provided by the tert-butyl group ensures that the compound remains active under various environmental conditions, making it suitable for long-term agricultural use.

In conclusion, Tert-butyl (4-methylenecyclohexyl)methylcarbamate (CAS No. 1262408-43-4) is a compound with significant potential in both pharmaceutical and agrochemical research. Its structural features, including the presence of a tert-butyl group and a 4-methylenecyclohexyl moiety, make it an attractive candidate for further exploration. With ongoing research focusing on its synthesis, characterization, and potential applications, this compound is poised to play a vital role in future advancements in organic chemistry and drug discovery.